REACTION_CXSMILES
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N([O-])=O.[Na+].O.[N+:6]([C:9]1[CH:10]=[C:11]([CH:13]=[CH:14][C:15]=1[CH:16]([CH3:18])[CH3:17])N)([O-:8])=[O:7].[ClH:19]>[Cu]Cl>[Cl:19][C:11]1[CH:13]=[CH:14][C:15]([CH:16]([CH3:18])[CH3:17])=[C:9]([N+:6]([O-:8])=[O:7])[CH:10]=1 |f:0.1|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N(=O)[O-].[Na+]
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Name
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Quantity
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10.4 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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9.4 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(N)C=CC1C(C)C
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Name
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Quantity
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175 mL
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Type
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reactant
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Smiles
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Cl
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Name
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Copper (I) chloride
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Quantity
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8.3 g
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Type
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catalyst
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Smiles
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[Cu]Cl
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at the same temperature for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the solution was stirred at room temperature for 1 h
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Duration
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1 h
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Type
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WAIT
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Details
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at 80° C. for an additional hour
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Type
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TEMPERATURE
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Details
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After cooling down the reaction mixture
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Type
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EXTRACTION
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Details
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was extracted with DCM (3×100 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organic layers were dried over sodium sulfate
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Type
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CUSTOM
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Details
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The crude was then purified by flash chromatography (hexane/EtOAc 95/5)
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Reaction Time |
1.5 h |
Name
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Type
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product
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Smiles
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ClC1=CC(=C(C=C1)C(C)C)[N+](=O)[O-]
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Type | Value | Analysis |
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AMOUNT: MASS | 1.8 g | |
YIELD: PERCENTYIELD | 17% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |